Cas no 53584-60-4 (A'-Neo-30-norgammacerane,(17a)-)

• Product Name: A'-Neo-30-norgammacerane,(17a)-
• CAS No: 53584-60-4
• Molecular Formula: C₂₉H₅₀
• Molecular Weight: 398.7073
• CID: 382547
• PubChem ID: 14283220

A'-Neo-30-norgammacerane,(17a)- Properties

Names and Identifiers

• A'-Neo-30-norgammacerane,(17a)-
• 17ALPHA(H),21BETA(H)-30-NORHOPANE
• 17Α(H),21ß(H)-30-NORHOPANE
• 17α(H),21ß(H)-30-Norhopane50µg
• 17α(H),21β(H),29-norhopane
• 17α(H),21β(H)-29-Norhopane
• 17α(H),21β(H)-30-Norhopane
• 17α(H),21β(H)-Norhopane
• 17α[H]-21β[H]-29-norhopane
• 28-NOR-17.α.(H)-HOPANE
• 29-Nor-(17αH,21βH)-hopan
• 30-Nor-17α-hopanane
• DTXSID301025703
• 17A(H),21SS(H)-30-NORHOPAN
• 53584-60-4
• (17alpha)-A'-Neo-30-norgammacerane
• (3S,3Ar,5aR,5bR,7aS,11aS,11bR,13aR,13bS)-3-ethyl-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene

• InChIKey： XKJROQIFLGXWEY-RWRWHMSNSA-N
• Inchi： InChI=1S/C29H50/c1-8-20-12-17-26(4)21(20)13-18-28(6)23(26)10-11-24-27(5)16-9-15-25(2,3)22(27)14-19-29(24,28)7/h20-24H,8-19H2,1-7H3/t20-,21+,22-,23+,24+,26-,27-,28+,29+/m0/s1
• SMILES： CCC1CCC2(C1CCC3(C2CCC4C3(CCC5C4(CCCC5(C)C)C)C)C)C

Computed Properties

• Exact Mass: 398.39100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 398.391252
• Heavy Atom Count: 29
• Complexity: 661
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.2
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 8.88790
• PSA: 0.00000
• Boiling Point: 447.6°Cat760mmHg
• Flash Point: 215.7°C
• Density: 0.923

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives